Cas no 2419286-92-1 (Sulfo-CY-5.5 NHS ester tripotassium)

• Product Name: Sulfo-CY-5.5 NHS ester tripotassium
• CAS No: 2419286-92-1
• MF: C₄₄H₄₂K₃N₃O₁₆S₄
• MW: 1114.3697
• CID: 5011591
• PubChem ID: 164577441
• Update Time: 2025-07-02

Sulfo-CY-5.5 NHS ester tripotassium Chemical and Physical Properties

Names and Identifiers

• sulfo-Cy5.5-NHS ester tripotassium salt
• Sulfo-CY-5.5 NHS ester tripotassium
• Sulfo-Cyanine5.5 NHS ester
• 2419286-92-1

• Inchi： 1S/C44H45N3O16S4.3K/c1-43(2)36(45(5)32-17-15-28-30(41(32)43)22-26(64(51,52)53)24-34(28)66(57,58)59)12-8-6-9-13-37-44(3,4)42-31-23-27(65(54,55)56)25-35(67(60,61)62)29(31)16-18-33(42)46(37)21-11-7-10-14-40(50)63-47-38(48)19-20-39(47)49;;;/h6,8-9,12-13,15-18,22-25H,7,10-11,14,19-21H2,1-5H3,(H3-,51,52,53,54,55,56,57,58,59,60,61,62);;;/q;3*+1/p-3
• InChI Key： POOHULPRLRMLSC-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].S(C1=C([H])C(=C([H])C2=C1C([H])=C([H])C1=C2C(C([H])([H])[H])(C([H])([H])[H])/C(=C(/[H])\C(\[H])=C(/[H])\C(\[H])=C(/[H])\C2C(C([H])([H])[H])(C([H])([H])[H])C3C4C([H])=C(C([H])=C(C=4C([H])=C([H])C=3[N+]=2C([H])([H])[H])S(=O)(=O)[O-])S(=O)(=O)[O-])/N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 1038.13197354g/mol
• Monoisotopic Mass: 1038.13197354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 70
• Rotatable Bond Count: 11
• Complexity: 2500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 332

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Sulfo-CY-5.5 NHS ester tripotassium

Introduction to Sulfo-CY-5.5 NHS Ester Tripotassium (CAS No: 2419286-92-1)

Sulfo-CY-5.5 NHS ester tripotassium, with the chemical identifier CAS No: 2419286-92-1, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, known more commonly by its product name Sulfo-CY-5.5 NHS ester tripotassium, is a derivative of the widely used fluorescent dye Cy-5.5, which has been extensively employed in various biological applications due to its excellent photophysical properties and high quantum yield.

The introduction of the sulfonate group into the Cy-5.5 molecule enhances its solubility in aqueous solutions, making it an ideal candidate for applications in live-cell imaging, flow cytometry, and fluorescence microscopy. The NHS (N-hydroxysuccinimide) ester functionality provides a reactive site for conjugation with various biomolecules, including antibodies, peptides, and proteins, facilitating the development of novel bioconjugates for diagnostic and therapeutic purposes.

In recent years, the demand for high-quality fluorescent probes has surged, particularly in the realm of single-molecule tracking and super-resolution imaging techniques. Sulfo-CY-5.5 NHS ester tripotassium has emerged as a frontrunner in this domain due to its superior brightness and photostability. These attributes make it an invaluable tool for researchers seeking to investigate dynamic biological processes at the molecular level.

One of the most compelling applications of Sulfo-CY-5.5 NHS ester tripotassium is in the field of immunohistochemistry (IHC) and immunofluorescence (IF). The ability to label antibodies with this dye allows for enhanced detection and visualization of target antigens in tissue samples. This has significant implications for both basic research and clinical diagnostics, as it enables more accurate and sensitive detection of disease markers.

Moreover, the sulfonate group in Sulfo-CY-5.5 NHS ester tripotassium contributes to its stability in biological environments, reducing the likelihood of photobleaching during prolonged imaging sessions. This characteristic is particularly crucial for experiments that require extended observation periods or multiple rounds of imaging.

The pharmaceutical industry has also shown considerable interest in this compound. Its versatility as a labeling agent makes it suitable for drug discovery and development processes, where it can be used to track the distribution and interaction of drug candidates within biological systems. By providing real-time insights into drug behavior, Sulfo-CY-5.5 NHS ester tripotassium aids in optimizing drug formulations and improving therapeutic outcomes.

Recent studies have demonstrated the utility of Sulfo-CY-5.5 NHS ester tripotassium in Förster resonance energy transfer (FRET) assays, where it serves as an acceptor dye for monitoring protein-protein interactions. The high sensitivity and specificity offered by this dye system have enabled researchers to uncover new insights into cellular signaling pathways and protein dynamics.

Another area where Sulfo-CY-5.5 NHS ester tripotassium has made a notable impact is in the development of biosensors. The ability to conjugate this dye with various biomolecules allows for the creation of highly sensitive detection platforms for pathogens, environmental pollutants, and other analytes of interest. These biosensors are particularly valuable in point-of-care diagnostics, where rapid and accurate results are essential.

The synthesis of Sulfo-CY-5.5 NHS ester tripotassium involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonate group at the 3-position of the Cy-5.5 core is critical for achieving optimal solubility and reactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to facilitate this transformation efficiently.

In conclusion, Sulfo-CY-5.5 NHS ester tripotassium represents a significant advancement in fluorescent labeling technology. Its unique combination of solubility, reactivity, and photophysical properties makes it an indispensable tool for researchers across multiple disciplines. As our understanding of biological systems continues to evolve, compounds like Sulfo-CY-5.5 NHS ester tripotassium will undoubtedly play a pivotal role in driving innovation and discovery.